Cas no 179022-66-3 ((2a,4a,6a)-2,6-Dimethyl-piperidine-4-carboxylic acid methyl ester hydrochloride)

• Product Name: (2a,4a,6a)-2,6-Dimethyl-piperidine-4-carboxylic acid methyl ester hydrochloride
• CAS No: 179022-66-3
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD28398094
• CID: 4777508
• Update Time: 2026-02-27

(2a,4a,6a)-2,6-Dimethyl-piperidine-4-carboxylic acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2a,4a,6a)-2,6-Dimethyl-piperidine-4-carboxylic acid methyl ester hydrochloride
• 8460AH
• (2alpha,4alpha,6alpha)-2,6-Dimethyl-piperidine-4-carboxylic acid methyl ester hydrochloride

• MDL： MFCD28398094
• Inchi： 1S/C9H17NO2.ClH/c1-6-4-8(9(11)12-3)5-7(2)10-6;/h6-8,10H,4-5H2,1-3H3;1H/t6-,7+,8?;
• InChI Key： AIELVVSJEHOQSC-PAFGHYSMSA-N
• SMILES： Cl.O(C)C(C1C[C@@H](C)N[C@@H](C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Topological Polar Surface Area: 38.3

Experimental Properties

• Melting Point: NA

(2a,4a,6a)-2,6-Dimethyl-piperidine-4-carboxylic acid methyl ester hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2a,4a,6a)-2,6-Dimethyl-piperidine-4-carboxylic acid methyl ester hydrochloride

Comprehensive Guide to (2a,4a,6a)-2,6-Dimethyl-piperidine-4-carboxylic acid methyl ester hydrochloride (CAS No. 179022-66-3)

(2a,4a,6a)-2,6-Dimethyl-piperidine-4-carboxylic acid methyl ester hydrochloride (CAS No. 179022-66-3) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, characterized by its unique piperidine backbone and ester functional group, has garnered attention for its potential in drug development and medicinal chemistry. Researchers and industry professionals frequently search for this compound due to its relevance in chiral synthesis, intermediate production, and bioactive molecule design.

The molecular structure of (2a,4a,6a)-2,6-Dimethyl-piperidine-4-carboxylic acid methyl ester hydrochloride includes a piperidine ring substituted with two methyl groups at the 2 and 6 positions and a carboxylic acid methyl ester at the 4 position. The hydrochloride salt form enhances its solubility and stability, making it suitable for various laboratory and industrial applications. This compound is often utilized as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceutical intermediates and fine chemicals.

One of the key reasons for the growing interest in CAS No. 179022-66-3 is its role in asymmetric synthesis. Asymmetric synthesis is a critical area in modern chemistry, enabling the production of enantiomerically pure compounds, which are essential for drug efficacy and safety. The chiral centers in (2a,4a,6a)-2,6-Dimethyl-piperidine-4-carboxylic acid methyl ester hydrochloride make it a valuable precursor for creating optically active molecules, addressing the increasing demand for chiral drugs in the pharmaceutical industry.

In addition to its synthetic utility, this compound is also explored for its potential biological activity. Piperidine derivatives are known to exhibit a wide range of pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. Researchers are investigating whether (2a,4a,6a)-2,6-Dimethyl-piperidine-4-carboxylic acid methyl ester hydrochloride can serve as a scaffold for designing new therapeutic agents, particularly in the context of infectious diseases and chronic inflammation, which are major global health concerns.

The market for piperidine derivatives like CAS No. 179022-66-3 is expanding, driven by advancements in drug discovery and the need for novel chemical entities. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing high-quality intermediates to accelerate their R&D pipelines. This compound’s versatility and compatibility with various synthetic routes make it a sought-after material in both academic and industrial settings.

From a regulatory perspective, (2a,4a,6a)-2,6-Dimethyl-piperidine-4-carboxylic acid methyl ester hydrochloride is handled under standard laboratory safety protocols. Proper storage conditions, such as keeping the compound in a cool, dry place away from moisture and light, are essential to maintain its integrity. Researchers are advised to consult the material safety data sheet (MSDS) for detailed handling instructions to ensure safe and effective use.

In summary, (2a,4a,6a)-2,6-Dimethyl-piperidine-4-carboxylic acid methyl ester hydrochloride (CAS No. 179022-66-3) is a compound of significant interest in the fields of medicinal chemistry and synthetic organic chemistry. Its structural features, combined with its potential applications in drug development, make it a valuable asset for researchers and manufacturers alike. As the demand for chiral intermediates and bioactive molecules continues to rise, this compound is poised to play a pivotal role in shaping the future of pharmaceutical innovation.